Cas no 2228144-99-6 (3-(2-chloro-4-fluorophenyl)but-3-en-1-amine)

• Product Name: 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine
• CAS No: 2228144-99-6
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5930635
• PubChem ID: 165753692
• Update Time: 2025-08-05

3-(2-chloro-4-fluorophenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine
• EN300-1977910
• 2228144-99-6

• Inchi： 1S/C10H11ClFN/c1-7(4-5-13)9-3-2-8(12)6-10(9)11/h2-3,6H,1,4-5,13H2
• InChI Key： PYICTFQKGZKEMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=C)CCN)F

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine

3-(2-chloro-4-fluorophenyl)but-3-en-1-amine: A Comprehensive Overview

3-(2-chloro-4-fluorophenyl)but-3-en-1-amine, also known by its CAS registry number 2228144-99-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chloro-substituted phenyl group and a butenyl amine moiety. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine is intriguing. The phenyl ring is substituted with a chlorine atom at the 2-position and a fluorine atom at the 4-position, creating a dihalogenated aromatic system. This substitution pattern not only enhances the stability of the molecule but also influences its electronic properties. The butenyl chain attached to the phenyl group introduces an additional level of complexity, as it contains a double bond (between carbons 3 and 4) and an amine group at the terminal position. This combination of functional groups makes the compound highly reactive under certain conditions, enabling it to participate in various chemical transformations.

Recent studies have highlighted the potential of 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine in drug discovery and development. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly those targeting specific enzyme systems or receptor sites. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with enhanced pharmacokinetic profiles. For instance, modifications to the phenyl ring or the butenyl chain have shown promise in improving solubility and bioavailability, which are critical factors in drug design.

In addition to its role in pharmaceuticals, 3-(2-chloro-4-fluorophenyl)but-3-en-1-amine has found applications in materials science. Its reactivity makes it an ideal candidate for polymer synthesis, where it can be used as a monomer or crosslinking agent. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer networks can enhance mechanical properties such as tensile strength and flexibility. Furthermore, its ability to form stable covalent bonds has opened new avenues for developing advanced materials with tailored functionalities.

The synthesis of 3-(2-chloro-4-fluorophenyl)but-3-en_1_amine typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation followed by amine substitution, although modern methods often employ more efficient catalytic systems to improve yield and selectivity. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis or enzymatic catalysis, which offer environmentally friendly alternatives to traditional methods.

The reactivity of 3-(2-chloro_4_fluorophenyl)but_3_en_1_amine is influenced by several factors, including steric hindrance and electronic effects. The chlorine and fluorine substituents on the phenyl ring create an electron-withdrawing environment, which activates certain positions on the ring for electrophilic substitution. This property has been exploited in various coupling reactions, such as Suzuki-Miyaura couplings, where the compound serves as a substrate for forming biaryl structures. These biaryl compounds are valuable intermediates in the synthesis of complex organic molecules.

In conclusion, 3-(2-chloro_4_fluorophenyl)but_3_en_1_amine, with its CAS number 2228144_99_6, stands out as a significant compound in contemporary chemistry due to its unique structure and diverse applications. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions across various disciplines.